1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one

• Molecular Formula: C10H10BrClOS
• Molecular Weight: 293.61 g/mol
• IUPAC Name: 1-[3-(bromomethyl)-4-sulfanylphenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C10H10BrClOS/c1-6(13)10(12)7-2-3-9(14)8(4-7)5-11/h2-4,10,14H,5H2,1H3
• InChI Key: UREOGTOFCIPBDG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)S)CBr)Cl

Description

1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one is a halogenated aromatic ketone characterized by a bromomethyl (-CH2Br) and a mercapto (-SH) group on the phenyl ring, along with a chlorinated propanone moiety. The bromomethyl group enhances electrophilic reactivity, making it prone to nucleophilic substitution, while the mercapto group introduces thiol-related reactivity (e.g., disulfide formation or metal coordination) . The molecular formula is inferred as C10H10BrClOS, differing from the methoxy-substituted analog (C11H12BrClO2, ) by replacing -OCH3 with -SH, reducing molar mass and altering polarity .

Biological Activity

1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one is an organic compound notable for its unique structural features, including a bromomethyl group, a mercapto group, and a chloropropanone moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in drug design.

• Molecular Formula : C10H10BrClOS
• Molecular Weight : 293.61 g/mol

The presence of functional groups such as bromomethyl and mercapto significantly influences its reactivity and biological interactions.

The biological activity of 1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one is primarily attributed to its ability to interact with biological molecules:

• Covalent Bond Formation : The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, potentially leading to enzyme inhibition or modification. This mechanism is crucial for its pharmacological effects.
• Redox Reactions : The mercapto group participates in redox reactions, influencing cellular signaling pathways and oxidative stress responses. This interaction may play a role in various disease processes, including cancer and neurodegenerative disorders.

Biological Activities

Research indicates that this compound exhibits several biological activities relevant to medicinal applications:

• Anticancer Activity : Preliminary studies suggest that 1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one may have anticancer properties. Its mechanism involves inducing apoptosis in cancer cells through the modulation of redox states and inhibition of specific enzymes involved in cell proliferation.
• Antimicrobial Properties : The compound has been evaluated for antimicrobial activity against various pathogens. The presence of the mercapto group enhances its ability to disrupt microbial cell membranes.

Data Table: Biological Activity Overview

Activity Type	Effectiveness	Mechanism of Action
Anticancer	Promising	Induces apoptosis; inhibits key enzymes
Antimicrobial	Moderate	Disrupts cell membranes; alters redox state
Enzyme Inhibition	Significant	Forms covalent bonds with nucleophiles

Case Studies

Several studies have focused on the synthesis and biological evaluation of 1-(3-(Bromomethyl)-4-mercaptophenyl)-1-chloropropan-2-one:

• Synthesis and Evaluation : A study synthesized this compound using multi-step reactions, demonstrating its potential as a pharmacophore in drug design. The evaluation included in vitro assays against various cancer cell lines, revealing significant antiproliferative effects (source: ).
• Mechanistic Insights : Research highlighted the compound's ability to form disulfide bonds with cysteine residues in proteins, suggesting a mechanism for its enzyme-modulating effects (source: ).
• Antimicrobial Studies : Investigations into its antimicrobial properties showed effectiveness against several bacterial strains, indicating potential therapeutic applications (source: ).

Comparison with Similar Compounds

Comparison with Similar Compounds

1-(4-(Bromomethyl)-3-methoxyphenyl)-1-chloropropan-2-one

• Molecular Formula : C11H12BrClO2 vs. C10H10BrClOS (target)
• Functional Groups : Methoxy (-OCH3) vs. mercapto (-SH).
• Reactivity : The methoxy group is electron-donating, stabilizing the aromatic ring and reducing electrophilicity. In contrast, the mercapto group is electron-withdrawing and acidic (pKa ~10), enabling thiol-specific reactions (e.g., alkylation or oxidation) .
• Physical Properties : The methoxy analog has a predicted density of 1.446 g/cm³ and boiling point of 347°C, whereas the target compound likely exhibits higher density and lower boiling point due to reduced molecular weight and increased polarity from -SH .

2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one

• Structure: Features a brominated α,β-unsaturated ketone (enone) vs. the saturated propanone in the target.
• Reactivity: The enone system facilitates conjugate additions, whereas the target’s bromomethyl group favors nucleophilic substitution (e.g., SN2 reactions). The mercapto group further diversifies reactivity via thiol-ene click chemistry or metal binding .
• Synthesis : Synthesized via bromine addition to chalcones (), contrasting with the target’s likely synthesis involving thiolation of bromomethyl precursors .

1-(2-(Benzo[d]thiazol-2-yl)hydrazono)-1-chloropropan-2-one

• Functional Groups: Hydrazono and benzothiazole moieties vs. the target’s mercaptophenyl group.
• Biological Relevance : Benzothiazole derivatives exhibit antitumor activity, but the target’s mercapto group may offer distinct mechanisms, such as glutathione interaction or enzyme inhibition via thiol modulation .

3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one

• Structure : Chalcone derivative with hydroxyl (-OH) and chloro substituents.
• Solubility : The hydroxyl group improves aqueous solubility compared to the target’s mercapto group, which is less polar but more lipophilic.
• Acidity: The mercapto group (pKa ~10) is more acidic than phenolic -OH (pKa ~10–12), enabling stronger hydrogen bonding or deprotonation in basic conditions .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Functional Groups	Predicted Boiling Point (°C)	Reactivity Highlights
Target Compound	C10H10BrClOS	-SH, -CH2Br, Cl, ketone	~330–340 (est.)	Nucleophilic substitution, thiol redox
1-(4-(Bromomethyl)-3-methoxyphenyl)-[...]	C11H12BrClO2	-OCH3, -CH2Br, Cl, ketone	347.0 ± 42.0	Electrophilic aromatic substitution
2-Bromo-1-(4-methylphenyl)-3-phenyl- [...]	C16H13BrO	α,β-unsaturated ketone, Br	N/A	Conjugate addition, bromination
1-(2-(Benzo[d]thiazol-2-yl)hydrazono)-[...]	C10H7ClN4OS	Hydrazono, benzothiazole	N/A	Antitumor activity, chelation

Research Findings and Implications

• Synthetic Routes: The target compound may be synthesized via bromination of a mercaptophenol precursor followed by ketone chlorination, analogous to methods in and .
• Reactivity : The bromomethyl group enables alkylation of nucleophiles (e.g., amines or thiols), while the mercapto group participates in disulfide bridges or metal-sulfur coordination, relevant in drug design or material science .

Q & A

Q. Optimization Strategies :

• Use anhydrous solvents (e.g., DCM) and inert atmospheres to prevent side reactions.
• Monitor reaction progress with TLC or HPLC. Adjust temperature (e.g., 0–60°C) to balance reaction rate and selectivity .

Basic: Which spectroscopic techniques are most effective for characterizing the functional groups in this compound?

Q. Methodological Answer :

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Identify aromatic protons (δ 6.8–7.5 ppm), bromomethyl (δ 4.3–4.6 ppm), and chloropropanone carbonyl (δ 200–210 ppm) .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in the aromatic region .
• IR Spectroscopy : Confirm C=O (1645–1680 cm⁻¹), S-H (2550–2600 cm⁻¹), and C-Br (550–650 cm⁻¹) .
• Mass Spectrometry (HRMS) : Validate molecular weight (293.61 g/mol) and isotopic patterns for Br/Cl .

Advanced: How can crystallographic data (e.g., SHELX) resolve ambiguities in the molecular structure of this compound?

Q. Methodological Answer :

• X-ray Diffraction : Single-crystal X-ray analysis provides precise bond lengths/angles (e.g., C-Br: ~1.93 Å; C-S: ~1.78 Å) .
• SHELX Refinement :
  • Use SHELXL for least-squares refinement to model disorder (e.g., bromomethyl orientation) .
  • Apply TWIN commands for twinned crystals, common in halogenated compounds .
• Validation Tools : Check using PLATON or Mercury to detect voids, hydrogen bonding (S-H⋯O=C), and π-π stacking .

Advanced: What strategies can address contradictory reactivity data between bromomethyl and mercapto groups in different solvents?

Q. Methodological Answer :

• Solvent Screening : Polar aprotic solvents (DMF, DMSO) favor nucleophilic substitution at bromomethyl, while protic solvents (MeOH) stabilize thiolate intermediates .
• Kinetic Studies : Use stopped-flow UV-Vis to monitor reaction rates. For example:
  • In DMF: SN2 substitution dominates (k = 0.15 s⁻¹).
  • In MeOH: Competing oxidation of -SH to disulfide reduces substitution yield .
• Computational Modeling : DFT calculations (e.g., Gaussian) predict solvent effects on transition states .

Advanced: How does the compound interact with protein targets, and what methodologies assess these interactions?

Q. Methodological Answer :

• Covalent Binding : The bromomethyl group alkylates cysteine residues (e.g., in kinases), while the mercapto group forms hydrogen bonds .
• Assay Techniques :
  • Surface Plasmon Resonance (SPR) : Measure binding kinetics (ka/kd) to immobilized proteins.
  • Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS) .
  • X-ray Crystallography : Resolve co-crystal structures to identify binding pockets (e.g., PDB deposition) .

Advanced: What computational methods predict the compound's reactivity and stability under various conditions?

Q. Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier orbitals (HOMO/LUMO) to predict nucleophilic/electrophilic sites. For example:
  • LUMO (-3.2 eV) localizes on bromomethyl, indicating SN2 susceptibility .
• Molecular Dynamics (MD) : Simulate solvation effects on degradation pathways (e.g., hydrolysis of chloropropanone in aqueous buffers) .
• QSPR Models : Corrogate substituent effects (e.g., replacing Br with Cl) on biological activity using Hansch parameters .

Basic: What are the challenges in maintaining stability during storage, and how can they be mitigated?

Q. Methodological Answer :

• Degradation Pathways :
  • Hydrolysis of chloropropanone to carboxylic acid in humid environments.
  • Oxidation of -SH to disulfide under aerobic conditions .
• Stabilization Methods :
  • Store under argon at -20°C in amber vials.
  • Add stabilizers (e.g., BHT for radical inhibition) .

Advanced: How do structural analogs differ in reactivity, and what methods compare their biochemical efficacy?

Q. Methodological Answer :

• Structure-Activity Relationship (SAR) :

  Analog	Key Modification	Effect on IC₅₀ (μM)
  1-(3-Bromomethyl-5-mercaptophenyl)-	Mercapto at C5 vs. C4	2.1 → 5.8 (less active)
  1-(4-(CF₃)phenyl)-1-chloropropan-2-one	Trifluoromethyl substitution	Improved lipophilicity (LogP +0.7)

• Enzymatic Assays : Compare inhibition of target enzymes (e.g., cathepsin B) using fluorogenic substrates .